Rosmaquinone
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Overview
Description
Rosmaquinone is a natural product found in Salvia canariensis with data available.
Scientific Research Applications
Isolation and Structural Analysis
Rosmaquinone A and this compound B, abietane-type diterpenoid o-quinones, were isolated from the aerial parts of Rosmarinus officinalis L. Their structures were determined through extensive spectroscopic analysis, including IR, UV, HR-EIMS, 1D and 2D 400 MHz NMR data (1H, 13C NMR, DEPT, 1H-1H COSY, HMQC, HMBC, and NOEs) (Mahmoud, Al-Shihry, & Son, 2005).
DGAT-Inhibitory Activity
Research identified two new diacylglycerol acyltransferase (DGAT) inhibitory-abietane diterpenoids, including 7β-hydroxy-20-deoxo-rosmaquinone. These compounds inhibited DGAT1 activity, potentially offering a therapeutic strategy for treating obesity and type 2 diabetes (Cui et al., 2012).
Cytotoxic and Antimicrobial Activities
The semisynthesis and biological evaluation of abietane-type diterpenes, including the modification of this compound, led to the creation of new compounds evaluated for cytotoxic and antimicrobial activities. This study not only provided insights into the potential biomedical applications of these compounds but also revised the structure of this compound based on spectroscopic data (Marrero et al., 2009).
Cytotoxic Activity Against Hepatocellular Carcinoma
A study on Rosmarinus officinalis L. led to the isolation of a new active rolyeanone-type diterpenoid p-quinone (Moquinone) along with this compound, showing cytotoxic activity against the hepatocellular carcinoma cell line Hep G2 (Ateya et al., 2018).
Properties
Molecular Formula |
C20H24O5 |
---|---|
Molecular Weight |
344.4 g/mol |
IUPAC Name |
(1R,8S,9S,10S)-8-hydroxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[7.5.2.01,10.02,7]hexadeca-2(7),5-diene-3,4,15-trione |
InChI |
InChI=1S/C20H24O5/c1-9(2)10-8-11-12(15(23)13(10)21)20-7-5-6-19(3,4)17(20)16(14(11)22)25-18(20)24/h8-9,14,16-17,22H,5-7H2,1-4H3/t14-,16+,17-,20-/m0/s1 |
InChI Key |
IQNNDXVLTVLXLJ-FORWCCJISA-N |
Isomeric SMILES |
CC(C)C1=CC2=C(C(=O)C1=O)[C@@]34CCCC([C@@H]3[C@@H]([C@H]2O)OC4=O)(C)C |
SMILES |
CC(C)C1=CC2=C(C(=O)C1=O)C34CCCC(C3C(C2O)OC4=O)(C)C |
Canonical SMILES |
CC(C)C1=CC2=C(C(=O)C1=O)C34CCCC(C3C(C2O)OC4=O)(C)C |
synonyms |
rosmaquinone |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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